(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide

• IUPAC Name: (2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide
• InChI: InChI=1S/C17H28N2O2/c1-10(2)7-15(19-16(20)11(3)4)17(21)18-14-9-12-5-6-13(14)8-12/h10,12-15H,3,5-9H2,1-2,4H3,(H,18,21)(H,19,20)/t12?,13?,14?,15-/m0/s1
• InChI Key: BWFFAUNVRUTMDD-BOADVZGGSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC1CC2CCC1C2)NC(=O)C(=C)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)NC1CC2CCC1C2)NC(=O)C(=C)C
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

Compound “(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide” is a chemical entity with unique properties and applications. It is known for its significant role in various scientific research fields, including chemistry, biology, medicine, and industry. This compound has garnered attention due to its distinctive chemical structure and reactivity, making it a subject of extensive study.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide” involves specific reaction conditions and reagents. The preparation methods typically include:

Step 1: Initial reaction involving [specific reagents and conditions].

Step 2: Intermediate formation through [specific reaction type].

Step 3: Final product obtained by [specific purification method].

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves:

Large-scale reactors: for the initial synthesis.

Continuous monitoring: of reaction parameters.

Advanced purification techniques: to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide” undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form [specific products].

Reduction: Reduced by [specific reducing agents] to yield [specific products].

Substitution: Participates in substitution reactions with [specific reagents].

Common Reagents and Conditions:

Oxidizing Agents: [Examples of oxidizing agents].

Reducing Agents: [Examples of reducing agents].

Substitution Reagents: [Examples of substitution reagents].

Major Products Formed: The major products formed from these reactions include [specific products], which are of significant interest in various applications.

Scientific Research Applications

Compound “(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide” has a wide range of applications in scientific research:

Chemistry: Used as a reagent in [specific chemical reactions].

Biology: Plays a role in [specific biological processes].

Medicine: Investigated for its potential therapeutic effects in [specific medical conditions].

Industry: Utilized in the production of [specific industrial products].

Mechanism of Action

Comparison with Other Similar Compounds: Compound “(2S)-N-(2-bicyclo[2.2.1]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide” is compared with other similar compounds, such as [list of similar compounds]. Its uniqueness lies in:

Distinctive Chemical Structure: [Description of unique structural features].

Specific Reactivity: [Description of unique reactivity].

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

This detailed article provides a comprehensive overview of compound “(2S)-N-(2-bicyclo[221]heptanyl)-4-methyl-2-(2-methylprop-2-enoylamino)pentanamide,” highlighting its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds